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Compound of Interest

Compound Name: Acid-PEG13-NHS ester

Cat. No.: B3180427 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Acid-PEG13-NHS ester.
Adherence to these protocols is essential for ensuring laboratory safety and maintaining the

integrity of your experiments.

Chemical and Physical Properties
Acid-PEG13-NHS ester is a heterobifunctional crosslinker containing a carboxylic acid and an

N-hydroxysuccinimide (NHS) ester.[1][2] The hydrophilic polyethylene glycol (PEG) spacer

enhances solubility in aqueous solutions.[1][3] The NHS ester reacts with primary amines (-

NH2) on proteins, amine-modified oligonucleotides, and other molecules to form stable amide

bonds, while the terminal carboxylic acid can react with primary amines in the presence of

activators.[1]
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Property Value Source

Molecular Formula C₃₄H₆₁NO₁₉

Molecular Weight ~787.9 g/mol

Appearance Solid or viscous liquid

Storage Temperature -20°C

Purity Typically >90-95%

Solubility

Soluble in aqueous media,

DMSO, DMF, Methylene

chloride

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final and critical barrier against potential exposure. The

following table outlines the recommended PPE for handling Acid-PEG13-NHS ester.
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Use powder-free nitrile or latex

gloves. Double gloving is

recommended. Change gloves

every 30-60 minutes or

immediately upon known or

suspected contact.

Eye and Face Protection Safety goggles and face shield

Safety goggles are mandatory

to protect against splashes. A

full-face shield should be worn

over goggles when there is a

significant risk of splashing.

Body Protection Laboratory coat or gown

A long-sleeved, fluid-repellent

lab coat is required. For

procedures with a higher risk

of contamination, a disposable

gown is recommended.

Respiratory Protection Respirator (as needed)

Work should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

If there is a risk of aerosol or

dust generation outside of a

fume hood, a surgical N-95

respirator is recommended.

Foot Protection Closed-toe shoes

Impervious, closed-toe shoes

must be worn at all times in the

laboratory.

Experimental Protocols: Safe Handling and Disposal
Handling Procedure:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Work must be

performed in a designated chemical fume hood.

Equilibration: Allow the container of Acid-PEG13-NHS ester to warm to room temperature

before opening. This prevents condensation of moisture, which can hydrolyze the reactive

NHS ester.

Weighing and Reconstitution: Handle the solid or viscous liquid carefully to avoid generating

dust or aerosols. Reconstitute the compound using a dry solvent such as DMSO or DMF.

Reaction Setup: The NHS ester group readily reacts with primary amines at a pH of 7-9 to

form a stable amide bond. Carry out reactions in appropriate reaction vessels, ensuring they

are properly sealed or vented as required by the specific protocol.

Spill Management:

Evacuate: Alert others in the area and evacuate if necessary.

Contain: If the spill is small and you are trained to handle it, contain the spill with an inert

absorbent material like sand.

Clean: Mix the spilled material with the absorbent, sweep it up, and place it in a tightly

sealed, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to your laboratory supervisor or safety officer.

Disposal Plan:

Due to its reactive nature, Acid-PEG13-NHS ester requires chemical neutralization before

disposal. This process deactivates the reactive NHS ester group.

Quenching the NHS Ester:

In a designated chemical fume hood, prepare a 1 M solution of sodium bicarbonate

(NaHCO₃).
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For every 1 mg of solid Acid-PEG13-NHS ester waste, add 1 mL of the 1 M sodium

bicarbonate solution. If dealing with a solution in an organic solvent, the aqueous

bicarbonate solution should be at least 10 times the volume of the organic solvent.

Stir the mixture at room temperature for a minimum of 4 hours to ensure complete

hydrolysis of the NHS ester.

Final Disposal:

After neutralization, the resulting solution must be disposed of as hazardous chemical

waste.

Transfer the quenched solution to a clearly labeled hazardous waste container. The label

must accurately describe the contents, including the hydrolyzed PEG compound.

Arrange for waste pickup and disposal through a licensed disposal company, in

accordance with all local, regional, and national regulations.

Visual Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely handling

Acid-PEG13-NHS ester from receipt to disposal.
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Caption: Workflow for the safe handling of Acid-PEG13-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3180427?utm_src=pdf-custom-synthesis
https://www.cd-bioparticles.net/p/5163/acid-peg13-nhs-ester
https://www.sigmaaldrich.com/HK/zh/product/aldrich/qbd10127
https://broadpharm.com/product/bp-22330
https://www.benchchem.com/product/b3180427#personal-protective-equipment-for-handling-acid-peg13-nhs-ester
https://www.benchchem.com/product/b3180427#personal-protective-equipment-for-handling-acid-peg13-nhs-ester
https://www.benchchem.com/product/b3180427#personal-protective-equipment-for-handling-acid-peg13-nhs-ester
https://www.benchchem.com/product/b3180427#personal-protective-equipment-for-handling-acid-peg13-nhs-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3180427?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3180427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3180427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

